Cas no 449739-34-8 (tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate)

• Product Name: tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate
• CAS No: 449739-34-8
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 5555359
• PubChem ID: 1522809
• Update Time: 2025-05-19

tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate
• tert-butyl 2-(4-oxo-3-phenyl-4H-chromen-7-yl)oxyacetate

• Inchi： 1S/C21H20O5/c1-21(2,3)26-19(22)13-24-15-9-10-16-18(11-15)25-12-17(20(16)23)14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： UQQWXHBIKOUNJL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1)C2=O

Computed Properties

• Exact Mass: 352.13107373g/mol
• Monoisotopic Mass: 352.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate

tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate (CAS No: 449739-34-8)

The compound tert-butyl 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetate, with the CAS number 449739-34-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chromenyl group, a tert-butyl ester, and a phenyl substituent. The chromenyl group, a derivative of coumarin, is known for its various biological activities, making this compound a promising candidate for drug development and material science applications.

Recent studies have highlighted the potential of tert-butyl 2-(chromenoyloxy)acetate derivatives in the development of new pharmaceutical agents. Researchers have explored the compound's ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

The synthesis of tert-butyl 2-(chromenoyloxy)acetate involves a multi-step process that typically begins with the preparation of the chromenyl derivative. This is followed by esterification with tert-butanol to form the final product. The reaction conditions are carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.

In terms of physical properties, tert-butyl 2-(chromenoyloxy)acetate is a crystalline solid with a melting point of approximately 115°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

The structural features of this compound make it highly versatile for various applications. In the pharmaceutical industry, it serves as a valuable intermediate for the synthesis of more complex molecules with enhanced bioactivity. Additionally, its chromenyl moiety contributes to its fluorescent properties, which have been exploited in fluorescent labeling techniques for biomedical research.

Recent advancements in computational chemistry have also enabled researchers to predict the compound's interactions with biological targets more accurately. For example, molecular docking studies have revealed potential binding sites on key enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for Alzheimer's disease therapeutics.

In conclusion, tert-butyl 2-(chromenoyloxy)acetate (CAS No: 449739-34-8) is a multifaceted organic compound with significant potential in both academic research and industrial applications. Its unique structure and diverse biological activities make it an essential component in the development of novel drugs and advanced materials.